Cas no 136649-26-8 (3-Bromo-5-nitro-1,1'-biphenyl)

• Product Name: 3-Bromo-5-nitro-1,1'-biphenyl
• CAS No: 136649-26-8
• MF: C₁₂H₈BrNO₂
• MW: 278.101422309875
• CID: 2771871
• PubChem ID: 15661488
• Update Time: 2025-06-09

3-Bromo-5-nitro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 136649-26-8
• 3-Bromo-5-nitro-1,1'-biphenyl
• DTXSID30576485
• G73389
• SCHEMBL9292322
• 1,1'-Biphenyl, 3-bromo-5-nitro-

• Inchi： 1S/C12H8BrNO2/c13-11-6-10(7-12(8-11)14(15)16)9-4-2-1-3-5-9/h1-8H
• InChI Key： XMOHNTYISKAKNJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 276.97384g/mol
• Monoisotopic Mass: 276.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.8Ų

Additional information on 3-Bromo-5-nitro-1,1'-biphenyl

Introduction to 3-Bromo-5-nitro-1,1'-biphenyl (CAS No. 136649-26-8)

3-Bromo-5-nitro-1,1'-biphenyl, with the CAS number 136649-26-8, is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a bromine atom and a nitro group attached to a biphenyl framework. These functional groups contribute to its chemical reactivity and potential applications in various scientific and industrial processes.

The molecular formula of 3-Bromo-5-nitro-1,1'-biphenyl is C₁₂H₈BrNO₂, and its molecular weight is 274.09 g/mol. The compound's physical properties, such as its melting point (170-172°C) and solubility in organic solvents, make it suitable for a wide range of synthetic transformations and analytical techniques. Its stability under various conditions has also been well-documented, making it a reliable reagent in laboratory settings.

In the context of organic synthesis, 3-Bromo-5-nitro-1,1'-biphenyl serves as an important building block for the synthesis of more complex molecules. The bromine atom can be readily substituted in various coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling, to form new carbon-carbon bonds. The nitro group can be reduced to an amino group, providing a versatile functional handle for further derivatization. These properties make 3-Bromo-5-nitro-1,1'-biphenyl an invaluable intermediate in the synthesis of pharmaceuticals, agrochemicals, and materials science applications.

Recent advancements in medicinal chemistry have highlighted the potential of 3-Bromo-5-nitro-1,1'-biphenyl as a lead compound for drug discovery. Studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain derivatives of 3-Bromo-5-nitro-1,1'-biphenyl demonstrated significant inhibition of cancer cell growth by targeting specific signaling pathways involved in cell proliferation and apoptosis.

The versatility of 3-Bromo-5-nitro-1,1'-biphenyl extends beyond its use as a synthetic intermediate. In materials science, this compound has been explored for its potential in the development of functional materials with unique optical and electronic properties. Research has shown that derivatives of 3-Bromo-5-nitro-1,1'-biphenyl can be used to create organic semiconductors and luminescent materials, which have applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In the realm of analytical chemistry, 3-Bromo-5-nitro-1,1'-biphenyl has been utilized as a reference standard for the development and validation of analytical methods. Its well-defined structure and known physical properties make it an ideal candidate for calibrating instruments and ensuring the accuracy of analytical results. This application is particularly important in regulatory contexts where precise measurements are crucial for compliance with safety standards.

The environmental impact of compounds like 3-Bromo-5-nitro-1,1'-biphenyl is also an area of ongoing research. Studies have investigated the biodegradability and ecotoxicity of this compound to ensure its safe use in industrial processes. Preliminary findings suggest that under controlled conditions, 3-Bromo-5-nitro-1,1'-biphenyl can be effectively managed to minimize environmental risks.

In conclusion, 3-Bromo-5-nitro-1,1'-biphenyl (CAS No. 136649-26-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and chemical properties make it a valuable reagent in organic synthesis, medicinal chemistry, materials science, and analytical chemistry. Ongoing research continues to uncover new applications and optimize existing uses of this compound, further solidifying its importance in modern scientific research.